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Compound of Interest

Compound Name: 1-Ethyl-3-(2-hydroxyphenyl)urea

Cat. No.: B8602917

Get Quote

Executive Summary
1-Ethyl-3-(2-hydroxyphenyl)urea is a privileged scaffold in medicinal chemistry, serving as a

critical pharmacophore in the design of kinase inhibitors (e.g., VEGFR, Raf) and soluble

epoxide hydrolase inhibitors.[1] Its structural value lies in the 2-hydroxy substitution, which

facilitates an intramolecular hydrogen bond with the urea carbonyl oxygen. This interaction

rigidifies the molecular conformation, often improving binding affinity and membrane

permeability compared to non-hydroxylated analogues.

This guide outlines a high-yield, atom-economical synthesis via isocyanate addition,

complemented by a "green" alternative using carbonyldiimidazole (CDI).[1] It further details the

spectroscopic signatures required for rigorous characterization.
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Property Specification

IUPAC Name 1-Ethyl-3-(2-hydroxyphenyl)urea

Molecular Formula C₉H₁₂N₂O₂

Molecular Weight 180.21 g/mol

Predicted LogP ~1.2 (Modulated by intramolecular H-bond)

H-Bond Donors/Acceptors 3 Donors / 2 Acceptors

Key Structural Feature
Ortho-hydroxy motif enabling pseudo-cyclic

conformation

Retrosynthetic Analysis & Strategy
The synthesis is best approached through the disconnection of the urea linkage. The most

robust forward strategy involves the nucleophilic addition of an amine to an electrophilic

isocyanate.

1-Ethyl-3-(2-hydroxyphenyl)urea

Urea Linkage Disconnection

Retro-cut

2-Aminophenol
(Nucleophile)

Ethyl Isocyanate
(Electrophile)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection revealing the primary synthons.
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Method A: Isocyanate Addition (Gold Standard)
This method is preferred for its high atom economy and simple workup. The reaction is driven

by the nucleophilicity of the aniline nitrogen.

Reagents:

2-Aminophenol (1.0 eq)[1]

Ethyl isocyanate (1.1 eq)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Triethylamine (0.1 eq - optional catalyst)[1]

Protocol:

Preparation: Charge a flame-dried round-bottom flask with 2-aminophenol (10 mmol, 1.09 g)

and a magnetic stir bar.

Solvation: Add anhydrous THF (20 mL) under an inert atmosphere (N₂ or Ar). Ensure

complete dissolution; mild heating (30°C) may be required.

Addition: Cool the solution to 0°C using an ice bath. Add ethyl isocyanate (11 mmol, 0.87

mL) dropwise via syringe over 10 minutes.

Note: The reaction is exothermic. Control addition rate to prevent side reactions.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4–6

hours. Monitoring via TLC (50% EtOAc/Hexanes) should show the disappearance of the

starting aniline (R_f ~0.4) and the appearance of a more polar urea spot (R_f ~0.2).

Workup:

Scenario 1 (Precipitate formed): If the product precipitates, filter the solid, wash with cold

diethyl ether (2 x 10 mL), and dry under vacuum.
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Scenario 2 (Solution): Concentrate the solvent in vacuo. Redissolve the residue in minimal

hot ethanol and induce crystallization by adding cold water or hexane.

Purification: Recrystallization from Ethanol/Water (9:1) is typically sufficient.

Method B: CDI Coupling (Green/Safety Alternative)
Used when ethyl isocyanate is unavailable or to avoid handling volatile isocyanates.

Protocol:

Dissolve 2-aminophenol (1.0 eq) in THF.

Add 1,1'-Carbonyldiimidazole (CDI) (1.1 eq) and stir at RT for 2 hours to form the

intermediate N-acylimidazole.

Add Ethylamine (2.0 eq, typically as a solution in THF) and reflux for 6 hours.

Standard aqueous workup (wash with 1M HCl to remove imidazole) followed by

recrystallization.

Mechanistic Insight
The reaction proceeds via a concerted nucleophilic attack. The ortho-hydroxy group can act as

an autocatalyst, stabilizing the transition state via hydrogen bonding with the isocyanate

oxygen.

Reactants:
2-Aminophenol + Et-NCO

Transition State:
Nucleophilic Attack

(N-H ... O=C interaction)

 k1 Zwitterionic
Intermediate

Proton Transfer
(Rapid)

Product:
1-Ethyl-3-(2-hydroxyphenyl)urea

 Irreversible

Click to download full resolution via product page

Figure 2: Stepwise mechanism of urea formation via isocyanate addition.

Characterization & Validation
Trustworthiness in synthesis relies on rigorous characterization. The following data profiles are

expected for the pure compound.
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Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Required for solubility and observing exchangeable protons)
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Nucleus
Shift (δ
ppm)

Multiplicity Integration Assignment
Mechanistic
Note

¹H 9.80 - 10.00 Broad Singlet 1H Ar-OH

Downfield

due to

intramolecula

r H-bond with

urea C=O.[1]

¹H 8.80 Singlet 1H
Ar-NH-

C=O[1]

Deshielded

by aromatic

ring current.

¹H 7.80 Broad Triplet 1H
Et-NH-

C=O[1]

Coupled to

ethyl CH₂;

broad due to

quadrupole.

¹H 7.70 Doublet 1H Ar-H (C3)

Ortho to urea;

most

deshielded

aromatic

proton.[1]

¹H 6.70 - 7.00 Multiplet 3H
Ar-H (C4,5,

[1]6)

Standard

aromatic

region.

¹H 3.15
Quintet/Multip

let
2H -N-CH₂-CH₃

Methylene

coupled to

NH and CH₃.

[1]

¹H 1.08 Triplet 3H -N-CH₂-CH₃
Methyl group

terminal.[1]

¹³C 155.8 Singlet C C=O (Urea)

Diagnostic

carbonyl

peak.
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¹³C 147.5 Singlet C Ar-C-OH

Ipso carbon

attached to

oxygen.[1]

Infrared Spectroscopy (FT-IR)[1]
3350 - 3450 cm⁻¹: O-H stretch (broad).[1]

3200 - 3300 cm⁻¹: N-H stretch (sharp, often doublets).

1640 - 1660 cm⁻¹: C=O stretch (Amide I band).[1] Note: This may appear lower (1630 cm⁻¹)

if strong intramolecular H-bonding is present.[1]

1550 cm⁻¹: N-H bending (Amide II).[2]

Mass Spectrometry (ESI-MS)[1]
Ionization Mode: Positive (+ve)[1]

Molecular Ion [M+H]⁺: Calculated: 181.09; Observed: 181.1 ± 0.1 m/z.

Fragment Ions: Loss of ethyl amine (M - 45) or fragmentation at the urea bond may be

observed at higher collision energies.
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Issue Root Cause Corrective Action

Low Yield
Moisture in solvent reacting

with isocyanate.[1]

Ensure THF/DCM is

anhydrous. Use a drying tube

or N₂ line.

O-Acylation
Competitive reaction at the

Phenolic OH.[1]

Unlikely with isocyanates at

RT. If observed, lower temp to

0°C or protect OH (e.g.,

TBDMS) prior to reaction.

Sticky Solid Impurities or residual solvent.

Recrystallize from EtOH/H₂O.

Triturate with cold diethyl ether

to remove unreacted

isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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